Cas no 68541-08-2 (N~4~-cyclohexyl-2-methylpentane-2,4-diamine)

• Product Name: N~4~-cyclohexyl-2-methylpentane-2,4-diamine
• CAS No: 68541-08-2
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 1734768
• PubChem ID: 109461
• Update Time: 2025-04-21

N~4~-cyclohexyl-2-methylpentane-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~4~-cyclohexyl-2-methylpentane-2,4-diamine
• 2,4-pentanediamine, N~4~-cyclohexyl-2-methyl-
• 4-Amino-2-(cyclohexylamino)-4-methylpentane
• 2,4-Pentanediamine, N2-cyclohexyl-4-methyl-
• KEAACUDKIOGUED-UHFFFAOYSA-N
• SCHEMBL10929194
• DTXSID80887452
• 68541-08-2

• Inchi： 1S/C12H26N2/c1-10(9-12(2,3)13)14-11-7-5-4-6-8-11/h10-11,14H,4-9,13H2,1-3H3
• InChI Key： KEAACUDKIOGUED-UHFFFAOYSA-N
• SMILES： N(C(C)CC(C)(C)N)C1CCCCC1

Computed Properties

• Exact Mass: 198.209598838g/mol
• Monoisotopic Mass: 198.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų